Cas no 1338247-49-6 (3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid)

• Product Name: 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid
• CAS No: 1338247-49-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD29059198
• CID: 2098509
• PubChem ID: 73357524
• Update Time: 2025-07-25

3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4,5,6,7-tetrahydro-1H-indazol-5-carboxylic acid
• 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid
• 3-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid
• Y3067
• Z1486034907
• 3-methyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylicacid
• AS-48373
• 4,5,6,7-Tetrahydro-3-methyl-1H-indazole-5-carboxylic acid
• AKOS024127366
• DB-395949
• EN300-6494690
• CS-W020462
• F30583
• MFCD29059198
• 1338247-49-6

• MDL： MFCD29059198
• Inchi： 1S/C9H12N2O2/c1-5-7-4-6(9(12)13)2-3-8(7)11-10-5/h6H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： GAEXPQISYGPHGQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C(=C(C)NN=2)C1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid

Comprehensive Overview of 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid (CAS No. 1338247-49-6)

3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid (CAS No. 1338247-49-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the tetrahydroindazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a carboxylic acid and a methyl group in its structure makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and targeting specific metabolic pathways.

In recent years, the demand for 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid has surged due to its relevance in the synthesis of novel therapeutic agents. Its CAS No. 1338247-49-6 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's unique structure allows it to interact with various biological targets, making it a valuable tool for studying enzyme inhibition and receptor binding. Additionally, its potential role in anti-inflammatory and neuroprotective applications has sparked interest among researchers exploring treatments for chronic diseases.

The synthesis and characterization of 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid involve advanced organic chemistry techniques. Its tetrahydroindazole core is synthesized through cyclization reactions, followed by functionalization to introduce the carboxylic acid and methyl groups. The compound's purity and stability are critical for its use in high-throughput screening and preclinical studies. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to ensure its quality and consistency.

One of the most discussed topics in the context of 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid is its potential role in personalized medicine. With the rise of precision healthcare, researchers are exploring how this compound can be tailored to individual patient needs. Its ability to modulate specific biochemical pathways aligns with the growing trend of targeted therapy, which aims to minimize side effects and maximize efficacy. This has led to increased searches for its CAS No. 1338247-49-6 in relation to drug design and biomarker development.

Another area of interest is the compound's potential in green chemistry. As the pharmaceutical industry shifts toward sustainable practices, the synthesis of 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid using eco-friendly methods has become a hot topic. Researchers are investigating catalytic processes and solvent-free reactions to reduce environmental impact. This aligns with the broader trend of sustainable drug development, which emphasizes minimizing waste and energy consumption.

In conclusion, 3-Methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid (CAS No. 1338247-49-6) is a compound of significant scientific and industrial relevance. Its unique structural features and potential applications in drug discovery, personalized medicine, and green chemistry make it a focal point for ongoing research. As the demand for innovative therapeutic solutions grows, this compound is poised to play a pivotal role in advancing biomedical science.